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Compound of Interest

4-(2-
Compound Name: Methoxypropoxy)cyclohexane-1-

carboxylic acid
CAS No.: 1601118-72-2

Cat. No.: B1472862

Get Quote

Executive Summary & Scope

Status: Research Chemical / Pharmaceutical Intermediate CAS: Not widely listed (Treat as
Novel Chemical Entity - NCE) Molecular Formula: C11H2004 Molecular Weight: ~216.27 g/mol

This guide serves as a Structure-Activity Relationship (SAR) based Safety Protocol. In the
absence of a standardized, commercially filed Safety Data Sheet (SDS) for this specific
congener, this document synthesizes safety data from structural analogs
(Cyclohexanecarboxylic acid, aliphatic ethers, and methoxy-substituted organic acids).

Core Directive: Due to the specific ether linkage combined with a carboxylic acid on a
cyclohexane ring, this compound must be handled as a Category 2 Irritant with potential for
Serious Eye Damage. The ether side chain introduces specific storage requirements regarding
oxidative stability.

Physicochemical Profiling & Hazard Identification
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Structural Decomposition & Risk Analysis

To accurately predict hazards, we deconstruct the molecule into its functional pharmacophores:

Functional Group Associated Hazard Class GHS Implication

) Skin Irrit. 2 (H315), Eye Dam.
_ _ Proton donor; pH < 4 in _
Carboxylic Acid (-COOH) ) 1 (H318) or Eye Irrit.[1][2] 2A
solution.
(H319).

Methoxypropoxy chain.[3] . )
) ) Flam. Lig/Solid (Low), EUH019
Potential peroxide former (low

Ether Linkage (-O-) ) ) ) (May form explosive peroxides
risk relative to diethyl ether, but .
- precautionary).
non-zero).

Facilitates skin absorption;
Cyclohexane Ring Lipophilic scaffold. STOT SE 3 (H335)

(Respiratory irritation).

Predicted Properties Table

Data derived from computational prediction models (ACD/Labs, EPISuite) for similar
congeners.
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Property Value / Prediction Experimental Note

) Solid (crystalline) or Viscous Stereochemistry dependent
Physical State i .
0]] (cis/trans).

Low melting solid; may liquefy

Melting Point 45°C — 65°C )
in warm labs.
- ) ] Decomposes before boiling at
Boiling Point ~310°C (Predicted)
atm pressure.
Weak acid; forms salts with
pKa 4.7-4.9
bases.
Moderate lipophilicity;
LogP 18-22 Pop Y
penetrates gloves.
N Sparingly soluble in water (pH
Solubility DMSO, Methanol, DCM

dependent).

GHS Classification & Labeling (Provisional)

Based on the Precautionary Principle for NCEs, the following classification is mandated for
R&D environments:

Signal Word:WARNING

Hazard Statements:

e H315: Causes skin irritation.[1][2][4][5]

e H319: Causes serious eye irritation.[1][4][6]

e H335: May cause respiratory irritation.[1][2][7]
Precautionary Statements:

o P261: Avoid breathing dust/fume/gas/mist/vapors.[1][2][4][5][6][7]
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][4][5][6]
[71[8]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2][4][7][8]
Remove contact lenses if present and easy to do.[2][4][7][8][9] Continue rinsing.[2][4][7][8]

Operational Handling Protocols
The "Double-Barrier" Weighing Protocol

Because the melting point is likely low, friction during weighing can cause localized melting or
static buildup.

» Environment: Weigh only inside a certified Chemical Fume Hood or Powder Containment
Enclosure.

e Anti-Static Measures: Use an ionizing bar or anti-static gun on the spatula and weighing
boat.

e PPE Layering:
o Inner Layer: Nitrile examination gloves (4 mil).
o Quter Layer: Long-cuff Nitrile or Neoprene (minimum 6 mil) to prevent wrist exposure.

o Reasoning: The methoxypropoxy chain increases solvent permeability; standard latex is
insufficient.

Storage & Stability (The Ether Factor)

While less volatile than diethyl ether, the methoxypropoxy ether linkage is susceptible to
autoxidation over long periods, especially if the compound is an oil.

e Primary Condition: Store at 2—8°C (Refrigerated).
o Atmosphere: Store under Argon or Nitrogen blanket.

o Container: Amber glass (protects from UV-initiated radical formation).
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o Testing: If stored >12 months, test for peroxides using standard iodide strips before

distillation or heating.

Emergency Response & Decision Logic
Visualization: Hazard Assessment Workflow

The following diagram outlines the decision logic for handling this specific class of

functionalized cyclohexane acids.
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New Compound Receipt:
4-(2-Methoxypropoxy)cyclohexane-1-COOH

Physical State Check

Solid / Crystalline Viscous Oil / Liquid
Risk: Dust Inhalation Risk: Skin Absorption/Splash
Action: Weigh in Hood + N95/P100 Action: Double Nitrile Gloves + Face Shield

Functional Group: Carboxylic Acid

PROTOCOL A: Neutralization
Keep Sat. NaHCO3 nearby

Functional Group: Ether Linkage

PROTOCOL B: Peroxide Watch
Store under Argon @ 4°C

Click to download full resolution via product page

Caption: Decision logic for handling functionalized cyclohexane acids based on physical state
and functional group risks.
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Spill Response (Small Scale < 50q)

o Evacuate & Ventilate: If powder is airborne, clear the immediate area.
o PPE Upgrade: Don safety goggles (not just glasses) and double gloves.
» Neutralization:

o Do NOT use water initially (spreads the lipophilic acid).

o Cover spill with Sodium Carbonate (Soda Ash) or Calcium Carbonate. This neutralizes the
acid (COz evolution indicates reaction).

o Cleanup: Once fizzing stops, absorb with vermiculite. Dispose of as hazardous organic
waste (Acidic).

Synthesis & Reaction Safety Context

When using this molecule in drug development (e.g., amide coupling or esterification):

o Activation Hazards: Converting this acid to its acid chloride (using Thionyl Chloride or Oxalyl
Chloride) will generate HCI gas and potentially hazardous vapors. The resulting acid chloride
will be significantly more corrosive and volatile than the parent acid.

e Coupling Reagents: When using EDC/NHS or HATU, the reaction mixture remains acidic.
Ensure quenching with dilute bicarbonate is done slowly to prevent foam-overs from the
cyclohexane surfactant effect.

Visualization: Emergency Spill Logic

Cover with wet paper towel
to prevent dust
Identify State: Neutralize with
Solid vs Liquid Sodium Carbonate
Absorb with Vermiculite
or Chemizorb

Solid/Dust >

Spill Detected

Dispose: Organic Acid Waste

Liquid/Oil >

Click to download full resolution via product page
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Caption: Step-by-step spill response protocol prioritizing containment and neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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